BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data for 2-Bromo-N-(2-
methylphenyl)acetamide: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-Bromo-n-(2-
Compound Name:
methylphenyl)acetamide

CAS No.: 5332-69-4

Cat. No.: B1266501

Get Quote

Introduction

2-Bromo-N-(2-methylphenyl)acetamide, with the CAS Number 5332-69-4, is a member of
the N-aryl-2-bromoacetamide class of compounds. These molecules are significant as
intermediates in organic synthesis, particularly in the development of novel pharmaceutical and
agrochemical agents. Their utility stems from the reactive C-Br bond, which allows for further
molecular elaboration, and the amide linkage, which is a common feature in biologically active
molecules.

This technical guide provides a comprehensive overview of the expected spectroscopic data
for 2-Bromo-N-(2-methylphenyl)acetamide, covering Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). As direct experimental
spectra for this specific compound are not widely available in public databases, this guide will
focus on a detailed prediction and interpretation of the spectra based on established principles
and data from structurally analogous compounds. This approach not only provides a robust
framework for the characterization of this molecule but also serves as an educational tool for
researchers in the field.
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The protocols described herein are designed to be self-validating, ensuring that a researcher
following these methodologies can generate high-quality, reproducible data for the structural
elucidation and purity assessment of 2-Bromo-N-(2-methylphenyl)acetamide and related
compounds.

Molecular Structure

The molecular structure of 2-Bromo-N-(2-methylphenyl)acetamide is presented below. The
key functional groups that will be identified by the spectroscopic techniques discussed are the
ortho-substituted phenyl ring, the secondary amide linkage, and the bromoacety! group.
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Caption: Workflow for NMR Sample Preparation and Data Acquisition.

3C NMR Spectroscopy

Predicted 3C NMR Data

The 13C NMR spectrum will provide information about the carbon skeleton of the molecule. The
predicted chemical shifts for the distinct carbon environments are listed below.

Predicted Chemical Shift (6, ppm) Assignment

0~ 165-168 Carbonyl Carbon (C=0)

0 ~130- 140 Aromatic Carbons (quaternary and CH)
0~120-130 Aromatic Carbons (CH)

0~28-32 Methylene Carbon (CH2-Br)
0~17-20 Methyl Carbon (Ar-CHs)
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Interpretation of the Predicted 3C NMR Spectrum

e Carbonyl Carbon (C=0): The amide carbonyl carbon is expected to appear significantly
downfield (& 165-168 ppm) due to the strong deshielding effect of the double-bonded
oxygen.

o Aromatic Carbons: A set of signals between & 120-140 ppm will correspond to the six
carbons of the phenyl ring. The exact shifts will depend on the substitution pattern.

e Methylene Carbon (CHz-Br): The carbon of the methylene group will be found in the upfield
region (6 28-32 ppm), shifted downfield by the attached bromine atom.

o Methyl Carbon (Ar-CHs): The methyl carbon will give a signal at the most upfield position (o
17-20 ppm).

Experimental Protocol for 33C NMR Spectroscopy

The sample preparation follows the same procedure as for tH NMR, although a higher
concentration (20-50 mg) may be required due to the lower natural abundance of the 13C
isotope. [1]The acquisition will typically involve proton decoupling to simplify the spectrum to a
series of singlets.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the
absorption of infrared radiation, which causes vibrations of the chemical bonds.

Predicted IR Absorption Bands

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Wavenumber (cm~—?) Vibration Type Functional Group
3300 - 3500 N-H Stretch Secondary Amide
3000 - 3100 C-H Stretch (sp?) Aromatic

2850 - 3000 C-H Stretch (sp3) Methyl, Methylene
1640 - 1680 C=0 Stretch (Amide I) Secondary Amide
1515 - 1570 N-H Bend (Amide II) Secondary Amide
1450 - 1600 C=C Stretch Aromatic Ring

500 - 600 C-Br Stretch Alkyl Halide

Interpretation of the Predicted IR Spectrum

» N-H Stretch: A characteristic absorption band for the secondary amide N-H bond is expected
in the range of 3300-3500 cm~1. [2]* C=0 Stretch (Amide I): A strong, sharp absorption band
between 1640-1680 cm~1 is indicative of the carbonyl group in the secondary amide. [3]* N-
H Bend (Amide I1): This band, resulting from the interaction of N-H bending and C-N
stretching, is expected between 1515-1570 cm~2. [3]* Aromatic and Aliphatic C-H Stretches:
Absorptions for aromatic C-H bonds will be observed just above 3000 cm~2, while those for
the methyl and methylene C-H bonds will be just below 3000 cm~1.

o C-Br Stretch: A weaker absorption in the fingerprint region (500-600 cm~1) can be attributed
to the C-Br bond.

Experimental Protocol for Attenuated Total Reflectance (ATR)-IR Spectroscopy

ATR-FTIR is a common and convenient method for acquiring IR spectra of solid samples.

¢ Instrument Background: Record a background spectrum of the clean ATR crystal.

o Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

o Apply Pressure: Use the pressure clamp to ensure good contact between the sample and
the crystal surface. [4]4. Spectrum Acquisition: Collect the sample spectrum.
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o Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a
soft tissue.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation.

Predicted Mass Spectrum Data

For 2-Bromo-N-(2-methylphenyl)acetamide (CoH10BrNO), the expected key signals in an
electron ionization (EI) mass spectrum are:

m/z Interpretation

Molecular ion peak [M]*. The two peaks of
227/229 approximately equal intensity are due to the 7°Br

and 81Br isotopes. [5]

148 [M - Br]*, loss of a bromine radical.

120/122 [BrCH2COQO]*, acylium ion.

106 [M - BrCH2CO]*, loss of the bromoacetyl group,
resulting in the 2-methylaniline radical cation.

o1 [C7H7]*, tropylium ion, a common fragment from

toluene-containing structures.

Interpretation of the Predicted Fragmentation Pattern

» Molecular lon Peak: The presence of a pair of peaks at m/z 227 and 229 with a roughly 1:1
intensity ratio is a definitive indicator of a compound containing one bromine atom.

» Alpha-Cleavage: A common fragmentation pathway for amides is the cleavage of the bond
alpha to the carbonyl group. In this case, cleavage of the C-C bond would be less favorable
than cleavage of the C-Br or N-C bonds.
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» N-CO Bond Cleavage: Cleavage of the amide bond is a characteristic fragmentation for N-
aryl amides, which would lead to the formation of the bromoacetyl acylium ion (m/z 120/122)
and the 2-methylaniline radical (not directly observed as a cation in this pathway). [6][7]*
Loss of Bromine: Loss of the bromine radical from the molecular ion would result in a
fragment at m/z 148.

[CoH10BrNO]J*e
m/z 227/229

- *Br - «C7HsN - C2H2BrO
[CoH10NO]* [C2H2Bro]* [C7HsN]*e
m/z 148 m/z 120/122 m/z 107
- NH:2
[C7HA]
m/z 91

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-Bromo-N-(2-methylphenyl)acetamide
in EI-MS.

Experimental Protocol for Electron lonization (El) Mass Spectrometry

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe for solids or after separation by gas chromatography
(GC-MS).

« lonization: The sample is vaporized and bombarded with a beam of high-energy electrons
(typically 70 eV), causing ionization and fragmentation. [8][9]3. Mass Analysis: The resulting
ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., a quadrupole or time-of-flight analyzer).

o Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion
intensity versus m/z.
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Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectra of

2-Bromo-N-(2-methylphenyl)acetamide. By combining fundamental spectroscopic principles

with data from analogous compounds, a clear and comprehensive picture of the expected

spectral features has been presented. The included experimental protocols offer a

standardized approach for researchers to obtain high-quality data for this compound. This

guide serves as a valuable resource for the identification, structural confirmation, and purity

assessment of 2-Bromo-N-(2-methylphenyl)acetamide in a research and development

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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o 8. Electron lonization - Creative Proteomics [creative-proteomics.com]
e 9. Electron ionization - Wikipedia [en.wikipedia.org]

e To cite this document: BenchChem. [Spectroscopic Data for 2-Bromo-N-(2-
methylphenyl)acetamide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1266501/docs#spectroscopic-data-for-2-bromo-n-
2-methylphenyl-acetamide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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